Cas no 1807421-03-9 (Ethyl 2-(2-carboxyvinyl)-5-propionylbenzoate)

• Product Name: Ethyl 2-(2-carboxyvinyl)-5-propionylbenzoate
• CAS No: 1807421-03-9
• MF: C₁₅H₁₆O₅
• MW: 276.284544944763
• CID: 4958728
• Update Time: 2025-05-20

Ethyl 2-(2-carboxyvinyl)-5-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-carboxyvinyl)-5-propionylbenzoate

• Inchi： 1S/C15H16O5/c1-3-13(16)11-6-5-10(7-8-14(17)18)12(9-11)15(19)20-4-2/h5-9H,3-4H2,1-2H3,(H,17,18)/b8-7+
• InChI Key： SXQMJSIXRIYADQ-BQYQJAHWSA-N
• SMILES： O(CC)C(C1C=C(C(CC)=O)C=CC=1/C=C/C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 399
• XLogP3: 2.2
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 2-(2-carboxyvinyl)-5-propionylbenzoate

Comprehensive Overview of Ethyl 2-(2-carboxyvinyl)-5-propionylbenzoate (CAS No. 1807421-03-9)

Ethyl 2-(2-carboxyvinyl)-5-propionylbenzoate (CAS No. 1807421-03-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This ester derivative, characterized by its unique molecular structure, plays a pivotal role in the synthesis of advanced intermediates and functional materials. With the growing demand for high-performance chemical building blocks, this compound has become a subject of interest for researchers aiming to develop innovative solutions in drug discovery and polymer chemistry.

The compound's structure features a benzoate core modified with carboxyvinyl and propionyl functional groups, which contribute to its reactivity and versatility. These functional groups enable Ethyl 2-(2-carboxyvinyl)-5-propionylbenzoate to participate in various chemical reactions, such as Michael additions, esterifications, and cross-coupling reactions. Such properties make it invaluable for constructing complex molecular architectures, particularly in the development of bioactive molecules and functional polymers.

In recent years, the scientific community has explored the potential of CAS No. 1807421-03-9 in addressing contemporary challenges, such as sustainable chemistry and green synthesis. Researchers are investigating its role in catalyzed reactions and solvent-free processes, aligning with the global push toward environmentally friendly manufacturing. This aligns with the rising popularity of search terms like "green chemistry applications of benzoate derivatives" and "sustainable synthesis of ester compounds," reflecting user interest in eco-conscious methodologies.

Another area of focus is the compound's potential in pharmaceutical applications. Its structural motifs are frequently found in drug candidates targeting inflammation, metabolic disorders, and neurodegenerative diseases. Online queries such as "benzoate derivatives in drug development" and "propionyl group medicinal chemistry" highlight the public's curiosity about its therapeutic relevance. Preliminary studies suggest that Ethyl 2-(2-carboxyvinyl)-5-propionylbenzoate could serve as a precursor for designing novel small-molecule inhibitors or prodrugs.

From a commercial perspective, the demand for CAS No. 1807421-03-9 is driven by its utility in high-value chemical synthesis. Manufacturers and suppliers often highlight its purity, stability, and compatibility with diverse reaction conditions, making it a preferred choice for industrial-scale production. Searches for "buy ethyl carboxyvinyl benzoate" or "suppliers of propionylbenzoate derivatives" underscore its market relevance.

In conclusion, Ethyl 2-(2-carboxyvinyl)-5-propionylbenzoate (CAS No. 1807421-03-9) represents a multifaceted compound with broad applications in research and industry. Its adaptability to modern chemical trends, such as green synthesis and drug discovery, ensures its continued prominence. As scientific advancements unfold, this compound is poised to remain a key player in the evolution of functional materials and therapeutic agents.